2-Tetradecenal
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Overview
Description
Tetradec-2-enal is a natural product found in Leonurus japonicus with data available.
Scientific Research Applications
The Airwave Health Monitoring Study
The Airwave Health Monitoring Study, though not directly involving 2-Tetradecenal, provides a framework for understanding health risks associated with environmental factors. This study can be a model for examining health implications of various chemical exposures, including 2-Tetradecenal (Elliott et al., 2014).
TETRAD-Based Approach in Information Systems
The TETRAD approach, used for theory development in information systems research, may offer insights into analyzing complex data related to 2-Tetradecenal's applications in various scientific fields (Im & Wang, 2007).
Smart Biomaterials Design for Tissue Engineering
Smart biomaterials in tissue engineering represent an area where 2-Tetradecenal could potentially be explored, considering its properties and applications in material science (Furth, Atala, & Van Dyke, 2007).
Traditional Ecological Knowledge in Science
Understanding the role of traditional ecological knowledge in science can provide a unique perspective on the environmental impact and sustainability of using chemicals like 2-Tetradecenal (Huntington, 2000).
Translational Ecology in Research
Translational ecology, which involves collaboration between scientists and stakeholders, could be relevant in researching the environmental and ecological implications of 2-Tetradecenal (Hallett et al., 2017).
New Teaching Methods in Chemistry
Educational approaches, like the TETRA-method in chemistry teaching, can be useful for educating future scientists about compounds like 2-Tetradecenal and their applications (Mozeika, Cedere, & Gedrovics, 2010).
Brain-Computer Interfaces for Neuroprosthetics
While not directly related to 2-Tetradecenal, the development of neuroprosthetics and brain-computer interfaces can inspire innovative applications of various chemical compounds in medical technology (Collinger et al., 2014).
Data Usage in Research Articles
The methodology for identifying data usage in research articles could be applied to track and analyze scientific literature related to 2-Tetradecenal and its various applications (Zhang et al., 2017).
properties
CAS RN |
51534-36-2 |
---|---|
Product Name |
2-Tetradecenal |
Molecular Formula |
C14H26O |
Molecular Weight |
210.36 g/mol |
IUPAC Name |
(E)-tetradec-2-enal |
InChI |
InChI=1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h12-14H,2-11H2,1H3/b13-12+ |
InChI Key |
WHOZNOZYMBRCBL-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC=CC=O |
Canonical SMILES |
CCCCCCCCCCCC=CC=O |
density |
0.833-0.841 |
physical_description |
Colourless liquid; Citrus aroma |
Pictograms |
Irritant |
solubility |
Practically insoluble to insoluble in water; soluble in non-polar solvents Soluble (in ethanol) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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